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Compound of Interest

Compound Name: 1-Cyclopropyl-1-phenylethanol

Cat. No.: B1583672 Get Quote

An In-depth Technical Guide to the Properties and Hazards of Benzoguanamine (CAS No. 91-

76-9)

Introduction: Understanding Benzoguanamine
Benzoguanamine, identified by CAS Number 91-76-9, is a triazine-based organic compound

with the systematic IUPAC name 6-Phenyl-1,3,5-triazine-2,4-diamine[1][2]. Structurally, it is

related to melamine, where one of the amino groups is substituted with a phenyl group[2]. This

substitution imparts distinct chemical properties that make it a critical component in the

synthesis of specialized polymer systems.

Primarily, benzoguanamine serves as a monomer and cross-linking agent in the production of

thermosetting resins, particularly amino resins formulated with formaldehyde[3]. These

benzoguanamine-formaldehyde resins exhibit enhanced flexibility, chemical resistance, and

surface hardness compared to their melamine-based counterparts. Consequently, they are

extensively used in high-performance coatings for appliances and automobiles, adhesives, and

laminated materials[3]. Its significance in industrial chemistry necessitates a thorough

understanding of its physicochemical properties and, critically, its hazard profile to ensure safe

handling and application by researchers and chemical professionals.

Physicochemical Characteristics
Benzoguanamine is a white, crystalline solid under standard conditions[1][4]. Its phenyl group

reduces its water solubility compared to melamine, making it soluble in various organic solvents

such as alcohols and ethers[5]. A comprehensive summary of its key physical and chemical

properties is presented below.
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Property Value Source(s)

CAS Number 91-76-9 [6][7]

Molecular Formula C₉H₉N₅ [2][3][6]

Molecular Weight 187.20 g/mol [1][3][6][8]

Appearance White crystalline powder/solid [1][3][4][5]

Melting Point 227–228 °C [2]

Boiling Point >320 °C (literature)

Density 1.42 g/cm³ [2]

Water Solubility
0.03 g/100mL at 20°C (Very

Poor)
[1]

Storage Temperature
Store in a cool, dry, well-

ventilated area below +30°C
[3][4]

Hazard Assessment and Toxicological Profile
Benzoguanamine is classified as a hazardous substance. The primary routes of occupational

exposure are inhalation of dust particles and ingestion[1]. Understanding its toxicological profile

is fundamental to implementing appropriate safety protocols.

GHS Classification and Labeling
According to the Globally Harmonized System (GHS), benzoguanamine is classified with the

following hazards:

Pictograms:

GHS07 (Exclamation Mark)

Signal Word: Warning[4][8][9]

Hazard Statements:
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H302: Harmful if swallowed.[4][9][10][11][12] This classification is based on acute oral

toxicity data.

H332: Harmful if inhaled.[8][11] Inhalation of dust can lead to systemic effects.

H319: Causes serious eye irritation.[8] Direct contact with eyes can cause significant

irritation.

H412: Harmful to aquatic life with long lasting effects.[4][9][10][12] The substance poses a

chronic risk to aquatic ecosystems.

Toxicological Data Summary
The toxicity of benzoguanamine is primarily characterized by its acute effects following oral or

inhalation exposure. While comprehensive data on chronic effects are limited, available

information indicates a moderate hazard level.

Endpoint Species Route Value Source(s)

LD₅₀ (Lethal

Dose, 50%)
Rat Oral 1470 mg/kg [2]

LD₅₀ (Lethal

Dose, 50%)
Mouse Intraperitoneal 100 mg/kg [5][13]

LC₅₀ (Fish,

Leuciscus idus)
- Aquatic 99 mg/L (48 h) [14]

EC₅₀ (Crustacea,

Daphnia magna)
- Aquatic 52 mg/L (48 h) [14]

Skin Corrosion/Irritation: Not classified as a skin irritant, but prolonged contact should be

avoided. Open wounds or abraded skin should not be exposed, as this could allow entry into

the bloodstream[5].

Serious Eye Damage/Irritation: Classified as causing serious eye irritation[8]. Direct contact

can result in redness and discomfort[5].

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.chemicalbook.com/msds/benzoguanamine.pdf
https://www.cpachem.com/msds?num=SB65056&dnl=sd_-_Benzoguanamine_%5BCAS_91-76-9%5D_%28SB65056%29_%28EU%29.pdf
https://hcis.safeworkaustralia.gov.au/HazardousChemical/Details?chemicalID=3473
https://www.fishersci.com/store/msds?partNumber=AAB20157&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/D0111_EU_6N.pdf
https://www.sigmaaldrich.com/TW/zh/product/aldrich/d23408
https://www.fishersci.com/store/msds?partNumber=AAB20157&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/product/aldrich/d23408
https://www.chemicalbook.com/msds/benzoguanamine.pdf
https://www.cpachem.com/msds?num=SB65056&dnl=sd_-_Benzoguanamine_%5BCAS_91-76-9%5D_%28SB65056%29_%28EU%29.pdf
https://hcis.safeworkaustralia.gov.au/HazardousChemical/Details?chemicalID=3473
https://www.tcichemicals.com/BE/en/sds/D0111_EU_6N.pdf
https://en.wikipedia.org/wiki/Benzoguanamine
https://datasheets.scbt.com/sc-230928.pdf
http://www.thegoodscentscompany.com/data/rw1163401.html
https://labchem-wako.fujifilm.com/sds/W01W0104-0777JGHEEN.pdf
https://labchem-wako.fujifilm.com/sds/W01W0104-0777JGHEEN.pdf
https://datasheets.scbt.com/sc-230928.pdf
https://www.sigmaaldrich.com/TW/zh/product/aldrich/d23408
https://datasheets.scbt.com/sc-230928.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carcinogenicity, Mutagenicity, Reproductive Toxicity: Based on available data,

benzoguanamine is not classified for carcinogenicity, germ cell mutagenicity, or reproductive

toxicity[4][9]. No ingredient is identified as a probable, possible, or confirmed human

carcinogen by IARC at levels ≥ 0.1%[4].

Risk Management and Experimental Protocols
Effective risk management hinges on the implementation of rigorous safety protocols grounded

in the known hazards of the substance. The following sections detail the necessary procedures

for handling, storage, and emergency response.

Engineering Controls and Personal Protective
Equipment (PPE)
The primary engineering control for handling powdered benzoguanamine is to minimize dust

generation and ensure adequate ventilation.

Workflow Protocol:

Work Area: Conduct all weighing and transfer operations within a chemical fume hood or a

well-ventilated area with local exhaust ventilation to capture dust at the source[4].

Personal Protective Equipment (PPE): The selection of PPE is critical to prevent exposure.

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95

dust mask or a particulate filter respirator is mandatory to prevent inhalation[8][15].

Eye Protection: Chemical safety glasses with side-shields conforming to EN166 or

NIOSH standards are required at all times[4].

Hand Protection: Handle with chemically resistant gloves (e.g., nitrile) inspected before

use. Use proper glove removal technique to avoid skin contact[4].

Skin and Body Protection: Wear a lab coat. For larger quantities or where significant

dust is expected, additional protective clothing may be necessary.

The logical workflow for ensuring personal safety during handling is illustrated below.
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Preparation & Assessment

PPE Selection

Action

Assess Task:
Weighing, Transfer, Synthesis

Is Dust Generation Likely?

Standard PPE:
- Safety Glasses (Side Shields)

- Nitrile Gloves
- Lab Coat

No

Add Respiratory Protection:
- N95 Dust Mask or

- Particulate Respirator

Yes

Proceed with Task in
Chemical Fume Hood or

Ventilated Area

Click to download full resolution via product page

Figure 1: PPE Selection Workflow for Handling Benzoguanamine.

Safe Storage and Handling
Proper storage is essential to maintain chemical integrity and prevent accidental release.

Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated

area[3][4]. Keep away from heat sources and strong oxidizing agents, as they are

incompatible materials[3][5]. The storage area should not have drain or sewer access to

prevent environmental release in case of a spill[1][15].
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Handling Practices: Do not eat, drink, or smoke when using this product[4][9][12]. Avoid

contact with skin and eyes and prevent the formation of dust and aerosols[4]. Wash hands

thoroughly after handling[9][12].

Emergency and First-Aid Procedures
A clear, systematic approach to emergencies is critical. The following diagram and protocols

outline the necessary steps in case of accidental exposure.

Identify Exposure Route

Immediate First Aid Actions

Exposure Incident Occurs

Inhalation Skin Contact Eye Contact Ingestion

1. Move to fresh air.
2. If not breathing, give artificial respiration.

1. Wash off with soap and plenty of water.
2. Remove contaminated clothing.

1. Rinse with plenty of water for at least 15 mins.
2. Also rinse under eyelids.

1. Rinse mouth with water.
2. NEVER give anything by mouth to an unconscious person.

Consult a Physician / Seek Medical Attention

Click to download full resolution via product page

Figure 2: First-Aid Protocol for Benzoguanamine Exposure.

Step-by-Step First-Aid Protocol:

General Advice: In all cases of exposure, consult a physician and show them the Safety

Data Sheet (SDS)[4].

If Inhaled: Move the person to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration and seek immediate medical attention[4][11].

In Case of Skin Contact: Wash the affected area thoroughly with soap and plenty of water.

Remove any contaminated clothing[4][11].

In Case of Eye Contact: Immediately flush the eyes with plenty of water for at least 15

minutes, making sure to rinse under the eyelids[4][11].

If Swallowed: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a poison center or doctor if you feel unwell[4][9][11].
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Accidental Release and Disposal
Spill Cleanup Protocol:

Evacuate & Secure: Evacuate non-essential personnel from the area. Remove all sources

of ignition[5].

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the

product enter drains or waterways[4][11].

Cleanup: Wear appropriate PPE. Moisten the spilled solid lightly to prevent dusting, then

carefully sweep or shovel it into a suitable, labeled container for disposal[4][15].

Waste Disposal: Disposal must be conducted in accordance with local, regional, and national

regulations. The material may be dissolved in a combustible solvent and burned in a

chemical incinerator equipped with an afterburner and scrubber. Do not dispose of it into the

environment[4][12].

Conclusion
Benzoguanamine (CAS 91-76-9) is an industrially valuable compound, essential for creating

high-performance polymers and coatings. However, its utility is accompanied by a clear hazard

profile that necessitates rigorous safety measures. It is harmful if swallowed or inhaled and

poses a long-term risk to aquatic ecosystems. Researchers and drug development

professionals must adhere strictly to the outlined protocols for engineering controls, personal

protective equipment, and emergency procedures. By integrating a comprehensive

understanding of its properties and hazards into daily laboratory practice, the risks associated

with benzoguanamine can be effectively managed, ensuring a safe research environment.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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